Cas no 90691-14-8 (THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-)
90691-14-8 structure
Product Name:THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-
CAS No:90691-14-8
MF:C8H2Cl2N2S
MW:229.085877895355
CID:3538139
PubChem ID:129940398
Update Time:2025-04-22
THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO- Chemical and Physical Properties
Names and Identifiers
-
- THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-
- DTXSID501237861
- 5,7-Dichlorothieno[3,2-b]pyridine-6-carbonitrile
- 90691-14-8
-
- Inchi: 1S/C8H2Cl2N2S/c9-6-4(3-11)8(10)12-5-1-2-13-7(5)6/h1-2H
- InChI Key: KRAFOKKQMGTLRH-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(=NC2C=CSC=21)Cl
Computed Properties
- Exact Mass: 227.9315746Da
- Monoisotopic Mass: 227.9315746Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 64.9Ų
THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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